Oleoside 11-methyl ester
Oleoside 11-methyl ester
Elenolic acid 2-O-glucoside is a natural product found in Fraxinus americana, Jasminum nudiflorum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
60539-23-3
VCID:
VC21074310
InChI:
InChI=1S/C17H24O11/c1-3-7-8(4-11(19)20)9(15(24)25-2)6-26-16(7)28-17-14(23)13(22)12(21)10(5-18)27-17/h3,6,8,10,12-14,16-18,21-23H,4-5H2,1-2H3,(H,19,20)/b7-3+/t8-,10+,12+,13-,14+,16-,17-/m0/s1
SMILES:
CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)O
Molecular Formula:
C17H24O11
Molecular Weight:
404.4 g/mol
Oleoside 11-methyl ester
CAS No.: 60539-23-3
Cat. No.: VC21074310
Molecular Formula: C17H24O11
Molecular Weight: 404.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Elenolic acid 2-O-glucoside is a natural product found in Fraxinus americana, Jasminum nudiflorum, and other organisms with data available. |
|---|---|
| CAS No. | 60539-23-3 |
| Molecular Formula | C17H24O11 |
| Molecular Weight | 404.4 g/mol |
| IUPAC Name | 2-[(2S,3E,4S)-3-ethylidene-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-4-yl]acetic acid |
| Standard InChI | InChI=1S/C17H24O11/c1-3-7-8(4-11(19)20)9(15(24)25-2)6-26-16(7)28-17-14(23)13(22)12(21)10(5-18)27-17/h3,6,8,10,12-14,16-18,21-23H,4-5H2,1-2H3,(H,19,20)/b7-3+/t8-,10+,12+,13-,14+,16-,17-/m0/s1 |
| Standard InChI Key | XSCVKBFEPYGZSL-JYVCFIOWSA-N |
| Isomeric SMILES | C/C=C/1\[C@@H](C(=CO[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)OC)CC(=O)O |
| SMILES | CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)O |
| Canonical SMILES | CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)O |
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